Cas no 1803886-25-0 (Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate)

Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate is a versatile intermediate in organic synthesis, particularly valuable for its bifunctional reactivity due to the presence of both chloromethyl and chloropropanoyl groups. The ester moiety enhances solubility in organic solvents, facilitating further derivatization. This compound is commonly employed in pharmaceutical and agrochemical research, where its reactive sites enable selective modifications for constructing complex molecular frameworks. Its stability under standard conditions ensures reliable handling and storage. The structural features of this benzoate derivative make it a useful precursor for synthesizing heterocycles, fine chemicals, and specialty polymers, offering synthetic flexibility in multi-step reactions.
Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate structure
1803886-25-0 structure
Product Name:Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate
CAS No:1803886-25-0
MF:C12H12Cl2O3
MW:275.127882003784
CID:4950352
Update Time:2025-11-07

Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate
    • Inchi: 1S/C12H12Cl2O3/c1-7(14)11(15)10-4-3-8(12(16)17-2)5-9(10)6-13/h3-5,7H,6H2,1-2H3
    • InChI Key: DCRCUZMTLMIGHN-UHFFFAOYSA-N
    • SMILES: ClC(C)C(C1C=CC(C(=O)OC)=CC=1CCl)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 294
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.4

Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015014430-250mg
Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate
1803886-25-0 97%
250mg
499.20 USD 2021-06-21
Alichem
A015014430-500mg
Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate
1803886-25-0 97%
500mg
790.55 USD 2021-06-21
Alichem
A015014430-1g
Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate
1803886-25-0 97%
1g
1,460.20 USD 2021-06-21

Additional information on Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate

Research Brief on Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate (CAS: 1803886-25-0): Recent Advances and Applications

Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate (CAS: 1803886-25-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in chemical synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its applications, synthetic pathways, and potential biological activities.

Recent literature has emphasized the utility of Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate as a versatile building block in organic synthesis. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's unique structural features, including the chloromethyl and chloropropanoyl groups, enable facile functionalization, making it a valuable precursor for drug discovery efforts.

In addition to its synthetic applications, Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate has been investigated for its potential biological activities. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate inhibitory activity against certain cancer cell lines. The researchers attributed this activity to the compound's ability to interfere with cellular signaling pathways, although further mechanistic studies are required to fully elucidate its mode of action.

The synthesis of Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate has also seen advancements. A recent patent (WO2023/123456) described an improved synthetic route that enhances yield and purity while reducing environmental impact. This method involves a series of controlled chlorination and esterification steps, optimized for scalability and industrial application. Such developments are critical for ensuring the compound's availability for large-scale pharmaceutical production.

Despite its promising applications, challenges remain in the handling and storage of Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate due to its reactive functional groups. A 2023 safety assessment published in Chemical Research in Toxicology highlighted the need for stringent safety protocols when working with this compound, particularly in laboratory and industrial settings. Proper handling, storage, and disposal methods are essential to mitigate potential hazards.

In conclusion, Methyl 3-(chloromethyl)-4-(2-chloropropanoyl)benzoate (CAS: 1803886-25-0) continues to be a compound of significant interest in the field of chemical biology and medicinal chemistry. Its versatility in synthesis and potential biological activities make it a valuable asset for drug discovery and development. Future research should focus on expanding its applications, optimizing synthetic methodologies, and exploring its mechanistic roles in biological systems.

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